Cas no 4403-89-8 (Acid Blue 47)

Acid Blue  47 structure
Acid Blue 47 structure
Product Name:Acid Blue 47
CAS No:4403-89-8
MF:C22H17N2NaO5S
MW:444.43555521965
CID:85022
PubChem ID:23678882
Update Time:2025-04-18

Acid Blue 47 Chemical and Physical Properties

Names and Identifiers

    • Acid Blue 47
    • SOLWAY BLUE RN
    • Blue E-RL
    • C.I.ACIDBLUE47
    • Cyananthrol R
    • Cyanthrol R
    • Sandolan Blue E-RL.
    • NS00082888
    • C.I. 62085
    • CI 62085
    • Benzenesulfonic acid, 2-[(4-amino-9,10-dihydro-3-methyl-9,10-dioxo-1-anthracenyl)amino]-5-methyl-, sodium salt
    • sodium;2-[(4-amino-3-methyl-9,10-dioxoanthracen-1-yl)amino]-5-methylbenzenesulfonate
    • DTXSID5063443
    • FT-0756823
    • Acid Blue 47
    • 4403-89-8
    • Benzenesulfonic acid, 2-[(4-amino-9,10-dihydro-3-methyl-9,10-dioxo-1-anthracenyl)amino]-5-methyl-, monosodium salt
    • Benzenesulfonic acid, 2-[(4-amino-9,10-dihydro-3-methyl-9,10-dioxo-1-anthracenyl)amino]-5-methyl-, sodium salt (1:1)
    • Benzenesulfonic acid, 2-((4-amino-9,10-dihydro-3-methyl-9,10-dioxo-1-anthracenyl)amino)-5-methyl-, monosodium salt
    • EINECS 224-545-0
    • C.I. Acid Blue 47
    • Benzenesulfonic acid, 2-((4-amino-9,10-dihydro-3-methyl-9,10-dioxo-1-anthracenyl)amino)-5-methyl-, sodium salt (1:1)
    • W8RGM644MX
    • Acid Leather Blue CR
    • Sodium 4-((4-amino-9,10-dihydro-3-methyl-9,10-dioxo-1-anthryl)amino)toluene-3-sulphonate
    • sodium 2-(4-amino-3-methyl-9,10-dioxo-9,10-dihydroanthracen-1-ylamino)-5-methylbenzenesulfonate
    • Inchi: 1S/C22H18N2O5S.Na/c1-11-7-8-15(17(9-11)30(27,28)29)24-16-10-12(2)20(23)19-18(16)21(25)13-5-3-4-6-14(13)22(19)26;/h3-10,24H,23H2,1-2H3,(H,27,28,29);/q;+1/p-1
    • InChI Key: BADRBIXUSUCBEG-UHFFFAOYSA-M
    • SMILES: S(C1C=C(C)C=CC=1NC1C=C(C)C(=C2C(C3C=CC=CC=3C(C2=1)=O)=O)N)(=O)(=O)[O-].[Na+]

Computed Properties

  • Exact Mass: 444.07600
  • Monoisotopic Mass: 444.075587
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 3
  • Complexity: 800
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 138

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 137.77000
  • LogP: 5.04370
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